![molecular formula C9H10N2O4 B1608762 4-(Ethylamino)-3-nitrobenzoic acid CAS No. 2788-74-1](/img/structure/B1608762.png)
4-(Ethylamino)-3-nitrobenzoic acid
Overview
Description
4-(Ethylamino)-3-nitrobenzoic acid, also known as 4-ENABA, is an organic compound with the chemical formula C9H10N2O4. It is an aromatic amide that is widely used in scientific research for a variety of purposes. It is often used as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a biological probe.
Scientific Research Applications
Synthesis of Dabigatran Etexilate
4-(Ethylamino)-3-nitrobenzoic acid serves as a crucial intermediate in the synthesis of Dabigatran Etexilate, an anticoagulant. A synthesis route involves the preparation of 4-methylamino-3-nitrobenzoic acid, which is then used to produce Dabigatran Etexilate through a series of chemical reactions including condensation, hydrogenation, and acylation (Chen Guohua, 2013), (Cheng Huansheng, 2013), (Duan Yumin, 2010).
Anti-Gastric Cancer Activity
The compound's role extends to anti-cancer research. A new heterocyclic compound designed using 4-(methylamino)-3-nitrobenzoic acid as a starting material exhibited significant in vitro anti-cancer activity against human gastric cancer cell lines (L.-Z. Liu et al., 2019).
Spectroscopic Identification and Structural Features
Spectroscopic studies of 4-(methylamino)-3-nitrobenzoic acid have provided insights into its structural features and bioactivity, indicating its potential in pharmaceutical applications. The studies reveal the molecular structure, vibrational modes, and bioactive conformations of the molecule (M. Julie et al., 2019).
Supramolecular Structure Studies
Investigations into the crystal structure of derivatives, like 1,3-bis(ethylamino)-2-nitrobenzene and related compounds, provide valuable data for understanding the physical properties of polymers made from these derivatives. This research offers insights into intramolecular hydrogen bonds and the behavior of these molecules in different conditions (Christopher P Walczak et al., 2008).
Research in Organic Synthesis
The compound is utilized in the development of new organic synthesis methods, such as the synthesis of ethyl 3-amino-2-[(2'-cyanobiphenyl-4-yl) methylamino]benzoate. These methods demonstrate the compound's versatility in the synthesis of various pharmaceutical intermediates (Fang Qiao-yun, 2012).
Role in Analytical Chemistry
This compound is also significant in analytical chemistry. It has been used in stability-indicating assays and in understanding the behavior of bioactive nitro compounds under different conditions (Maria Betânia de Freitas et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
4-(ethylamino)-3-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O4/c1-2-10-7-4-3-6(9(12)13)5-8(7)11(14)15/h3-5,10H,2H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPLTXYDVYDWSSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00182178 | |
Record name | N-Ethyl-3-nitro PABA | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00182178 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2788-74-1 | |
Record name | 4-(Ethylamino)-3-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2788-74-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Ethyl-3-nitro PABA | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002788741 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Ethyl-3-nitro PABA | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00182178 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-ETHYL-3-NITRO PABA | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W2Z4SA9W8G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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